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Compound of Interest

Compound Name: 5-Bromo-3-iodopicolinic acid

Cat. No.: B7124256

Get Quote

Executive Summary
This technical guide provides a comprehensive framework for understanding, predicting, and

determining the solubility of 5-Bromo-3-iodopicolinic acid (CAS: Analogous to 2734029-48-0)

in Dimethyl Sulfoxide (DMSO) and Methanol.[1] Designed for medicinal chemists and process

engineers, this document moves beyond static data tables to explain the solvation mechanisms

driving solubility in these distinct solvent systems.

While direct literature values for this specific multi-halogenated intermediate are sparse, its

behavior can be rigorously extrapolated from structural analogs (e.g., 5-bromopicolinic acid)

and physicochemical principles.[1] This guide establishes a self-validating protocol to

empirically determine solubility while mitigating risks such as solvolysis and

photodecomposition.[1]

Part 1: Chemical Profile & Physicochemical Basis
To master the solubility of 5-Bromo-3-iodopicolinic acid, one must first understand the

competition between its lipophilic halogen substituents and its polar picolinic core.[1]

Structural Analysis[1][2]
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Core Scaffold: Pyridine-2-carboxylic acid (Picolinic acid).[1]

Substituents:

C3-Iodine: A large, soft, polarizable halogen.[1] It introduces significant lipophilicity and

steric bulk near the carboxylic acid, potentially disrupting intermolecular hydrogen bonding

(dimerization).

C5-Bromine: Increases lipophilicity and crystal lattice energy.[1]

Carboxylic Acid (C2): The primary handle for solvation in polar solvents via hydrogen

bonding.

Calculated Properties (Estimates)
Property Value (Est.) Implication for Solubility

Molecular Weight ~327.90 g/mol
Heavy atom count suggests

slower dissolution kinetics.[1]

LogP 2.5 – 3.2

Moderately lipophilic.[1] Poor

water solubility; high affinity for

organic solvents.[1]

pKa (-COOH) ~0.5 – 1.0

The electron-withdrawing

halogens (Inductive effect)

significantly increase acidity

compared to picolinic acid

(pKa 5.4).[1]

H-Bond Donors 1 (-OH)

Critical for interaction with

DMSO oxygen and Methanol

oxygen.[1]

Part 2: Solubility Analysis (DMSO vs. Methanol)
Solubility in DMSO (Dimethyl Sulfoxide)
Verdict:High Solubility (>100 mg/mL expected)
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Mechanism: DMSO is a polar aprotic solvent with a high dielectric constant (

) and a powerful hydrogen bond acceptor (sulfoxide oxygen).

Interaction: The acidic proton of the carboxylic acid forms a strong hydrogen bond with the

sulfoxide oxygen of DMSO.[1] Simultaneously, the polarizable aromatic core (enhanced by

the soft Iodine atom) interacts favorably with the methyl groups of DMSO via dispersion

forces.

Utility: Ideal for preparing high-concentration stock solutions (e.g., 100 mM) for biological

assays or intermediate storage.[1]

Solubility in Methanol
Verdict:Moderate Solubility (20–50 mg/mL expected)

Mechanism: Methanol is a polar protic solvent.[1] It solvates the compound primarily through

hydrogen bonding (acting as both donor and acceptor).[1]

Limitation: The high lipophilicity driven by the Iodine and Bromine atoms opposes solvation in

the short-chain alcohol.[1] The crystal lattice energy, reinforced by halogen bonding, may

require heating to overcome.

Critical Risk (Solvolysis): Picolinic acids are prone to Fischer Esterification in methanol,

especially if the solution is acidic (autocatalytic due to the low pKa of the compound) or

heated.

Reaction: R-COOH + MeOH

R-COOMe + H

O.[1]

Mitigation: Avoid prolonged storage in methanol; keep temperature low (<25°C).[1]

Solvation Mechanism Diagram
The following diagram illustrates the competing interactions driving solubility.
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Caption: Comparative solvation pathways showing the high stability of the DMSO complex

versus the potential reactivity (esterification) in methanol.

Part 3: Experimental Protocol (Self-Validating
System)
Do not rely on visual estimation. Use this gravimetric "saturation-shake-flask" method coupled

with HPLC verification to determine exact solubility.[1]

Materials
Compound: 5-Bromo-3-iodopicolinic acid (>95% purity).[1]

Solvents: Anhydrous DMSO, HPLC-grade Methanol.[1]

Equipment: Thermomixer, 0.22 µm PTFE syringe filters (compatible with DMSO), HPLC with

UV detector.

Workflow: Saturation Method
Preparation: Weigh ~50 mg of compound into a 2 mL amber glass vial (amber is crucial to

prevent C-I photodehalogenation).

Addition: Add 250 µL of solvent (DMSO or Methanol).

Equilibration: Shake at 25°C for 24 hours.
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Check: If solid dissolves completely, add more solid until a visible precipitate remains

(saturation).

Filtration: Filter the supernatant using a pre-warmed syringe and 0.22 µm PTFE filter.

Quantification:

Gravimetric: Evaporate a known volume of filtrate (Methanol only; DMSO is too difficult to

evaporate) and weigh the residue.

HPLC (Preferred): Dilute the filtrate 100-fold in acetonitrile/water and inject onto HPLC.[1]

Compare peak area against a standard curve.

HPLC Validation Parameters
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus).

Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.[1]

Gradient: 5% B to 95% B over 10 mins (Lipophilic compound requires high organic content

to elute).[1]

Detection: UV at 254 nm (Aromatic ring) and 280 nm.[1]

Part 4: Handling & Stability Guidelines
Storage of Solutions

DMSO Stock: Stable at -20°C for >6 months.[1] Avoid repeated freeze-thaw cycles which

can introduce moisture (DMSO is hygroscopic).[1] Water uptake causes precipitation of

lipophilic compounds.[1]

Methanol Stock:Unstable. Prepare fresh.[1] The acidic nature of the compound catalyzes

conversion to Methyl 5-bromo-3-iodopicolinate.[1]

Photostability Warning
The Carbon-Iodine (C-I) bond is weak (~50 kcal/mol) and susceptible to homolytic cleavage

under UV/visible light.[1]
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Protocol: Always wrap vials in aluminum foil or use amber glassware.

Indicator: A solution turning yellow/brown over time indicates iodine liberation (

).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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